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Compound of Interest

Compound Name: N-Ethylacetanilide

Cat. No.: B1213863 Get Quote

While N-Ethylacetanilide, a tertiary amide, possesses the structural characteristics of a

potential high-boiling point solvent, a comprehensive review of scientific literature reveals a

notable absence of its application as a solvent in specific chemical reactions. Consequently,

detailed application notes and experimental protocols for its use in this capacity cannot be

provided.

Researchers, scientists, and drug development professionals seeking high-boiling point aprotic

solvents typically turn to more established and well-documented amides such as N,N-

dimethylformamide (DMF), N,N-dimethylacetamide (DMAC), and N-methyl-2-pyrrolidone

(NMP). These solvents are widely used in a variety of organic transformations due to their

excellent solvating power for a broad range of organic and inorganic compounds, and their

ability to facilitate reactions at elevated temperatures.[1][2][3]

This document, therefore, serves to inform the scientific community that N-Ethylacetanilide is

not a conventional solvent for chemical reactions. The following sections will provide general

information on the properties of N-Ethylacetanilide and discuss the characteristics of

commonly used amide solvents to offer context and potential alternatives.

Physicochemical Properties of N-Ethylacetanilide
N-Ethylacetanilide is a white to off-white crystalline solid at room temperature.[4] Its physical

state under standard conditions is a primary indicator of its limited utility as a solvent without

heating. While specific solubility data for a wide range of reagents in N-Ethylacetanilide is not

readily available, its structure suggests it would be soluble in common organic solvents.[4][5]
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Property Value Reference

Molecular Formula C10H13NO [6]

Molecular Weight 163.22 g/mol [6]

Melting Point 51-54 °C
Not explicitly found, but implied

by its solid state

Boiling Point 258 °C

Not explicitly found, but high

boiling points are characteristic

of amides[1]

IUPAC Name N-ethyl-N-phenylacetamide [6]

Amides as Solvents in Organic Synthesis
Amides are a versatile class of compounds that can serve as excellent solvents in organic

synthesis, primarily due to their high polarity and high boiling points.[1] Tertiary amides, such as

DMF and DMAC, are particularly valued as they lack the acidic N-H proton present in primary

and secondary amides, making them suitable for reactions involving strong bases.[1]

The general utility of amide solvents can be summarized in the following workflow for a generic

organic reaction:
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Caption: General workflow for a chemical reaction using an amide solvent.

Alternative High-Boiling Amide Solvents
For researchers in need of high-boiling point aprotic solvents, the following amides are well-

established and have extensive literature supporting their use in a wide array of chemical

reactions:
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Solvent Boiling Point (°C) Common Applications

N,N-Dimethylformamide (DMF) 153

Peptide synthesis, substitution

reactions, formylation reactions

(Vilsmeier-Haack)[2]

N,N-Dimethylacetamide

(DMAC)
165

Polymer synthesis, reactions

requiring higher temperatures

than DMF

N-Methyl-2-pyrrolidone (NMP) 202

Petrochemical industry,

synthesis of polymers and

pharmaceuticals

Conclusion
Based on the available scientific literature, N-Ethylacetanilide is not a commonly employed

solvent in chemical synthesis. While its chemical structure is similar to other well-known amide

solvents, its solid state at room temperature and the lack of documented applications limit its

practical use as a reaction medium. Researchers requiring high-boiling point aprotic solvents

are advised to consider established alternatives such as DMF, DMAC, and NMP, for which

extensive data on their properties and applications in various chemical transformations are

readily available. The primary role of N-Ethylacetanilide in the chemical literature appears to

be that of a synthetic intermediate rather than a solvent.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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